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Compound of Interest

Compound Name: Aspersitin

Cat. No.: B12784804

Disclaimer: The following disposal procedures are based on the assumption that "Aspersitin”
is a misspelling of "Aspirin” (Acetylsalicylic Acid), a common laboratory reagent. It is crucial to
verify the chemical identity of any substance before handling and disposal. Always consult your
institution's specific safety guidelines and the Safety Data Sheet (SDS) for the exact chemical
you are working with.

This guide provides essential safety and logistical information for the proper disposal of
Acetylsalicylic Acid in a laboratory environment, tailored for researchers, scientists, and drug
development professionals.

Key Safety and Hazard Information

Acetylsalicylic Acid is harmful if swallowed and may cause skin, eye, and respiratory irritation.
[1][2][3] It is also a combustible dust, which can form explosive mixtures with air.[4] Proper
handling and disposal are essential to mitigate these risks and ensure a safe laboratory
environment.

Quantitative Data Summary

The following table summarizes key quantitative data for Acetylsalicylic Acid.
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Property Value
Molecular Formula CoHsO4
Molecular Weight 180.16 g/mol
Melting Point 135°C (275°F)
Flash Point 250°C (482°F)
Oral LD50 (Rat) 950 mg/kg
Water Solubility Slightly soluble

Experimental Protocol: Disposal Procedure for
Acetylsalicylic Acid

This protocol outlines the step-by-step process for the safe disposal of Acetylsalicylic Acid
waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including safety glasses with side shields or chemical safety goggles,
a lab coat, and chemical-resistant gloves.[1][5]

o If there is a risk of dust formation, use a NIOSH-approved respirator for nuisance exposures
(type P95) or higher-level protection (type OV/AG/P99).[6]

2. Waste Collection and Segregation:

o Collect waste Acetylsalicylic Acid in a designated, properly labeled, and sealed container.[7]

[8]

e Do not mix with other waste streams.[7][9] Leave chemicals in their original containers if
possible.[7][9]

» For spills, use appropriate tools to sweep or vacuum the solid material into a convenient
waste disposal container, avoiding dust creation.[1][5] Moisten the material slightly to prevent
it from becoming airborne if necessary.[10]
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o Contaminated materials from a spill cleanup (e.g., paper towels, gloves) should be placed in
a separate, sealed bag or container labeled with the spilled material's name and the date.
[11]

3. Disposal Method:
» Dispose of the waste through a licensed professional waste disposal company.[1][8]

¢ One approved method is to dissolve or mix the material with a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[1][7]

* Never dispose of solid Acetylsalicylic Acid down the drain.[1][3] While some sources suggest
that small, neutralized quantities of acidic waste may be flushed with large volumes of water,
this is generally not recommended for solid chemicals and should only be done in strict
accordance with institutional and local regulations.[7][12]

4. Handling Uncleaned Containers:
e Handle empty or uncleaned containers as you would the product itself.[7][9]

» Dispose of empty containers as unused product; do not treat them as regular household
garbage.[2]

Disposal Workflow
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Caption: Workflow for the proper disposal of Acetylsalicylic Acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12784804?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12784804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

